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  4. 4-Tert-butyl-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
4-Tert-butyl-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide 4-Tert-butyl-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Brand Name: Vulcanchem
CAS No.: 844460-22-6
VCID: VC0356716
InChI: InChI=1S/C28H29N5O3/c1-18-8-6-13-33-23(18)30-25-22(27(33)35)16-20(17-29)24(32(25)14-7-15-36-5)31-26(34)19-9-11-21(12-10-19)28(2,3)4/h6,8-13,16H,7,14-15H2,1-5H3
SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC=C(C=C4)C(C)(C)C)N3CCCOC)C#N
Molecular Formula: C28H29N5O3
Molecular Weight: 483.6g/mol

4-Tert-butyl-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide

CAS No.: 844460-22-6

Main Products

VCID: VC0356716

Molecular Formula: C28H29N5O3

Molecular Weight: 483.6g/mol

4-Tert-butyl-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide - 844460-22-6

CAS No. 844460-22-6
Product Name 4-Tert-butyl-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Molecular Formula C28H29N5O3
Molecular Weight 483.6g/mol
IUPAC Name 4-tert-butyl-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Standard InChI InChI=1S/C28H29N5O3/c1-18-8-6-13-33-23(18)30-25-22(27(33)35)16-20(17-29)24(32(25)14-7-15-36-5)31-26(34)19-9-11-21(12-10-19)28(2,3)4/h6,8-13,16H,7,14-15H2,1-5H3
Standard InChIKey BTNHBHOWZJETTQ-UHFFFAOYSA-N
SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC=C(C=C4)C(C)(C)C)N3CCCOC)C#N
Canonical SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC=C(C=C4)C(C)(C)C)N3CCCOC)C#N
PubChem Compound 2001012
Last Modified Nov 11 2021
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